Cas no 119400-87-2 (Przewalskin)

Przewalskin structure
Przewalskin structure
Product Name:Przewalskin
CAS No:119400-87-2
MF:C18H24O2
MW:272.381965637207
CID:209268
PubChem ID:14139388
Update Time:2025-06-17

Przewalskin Chemical and Physical Properties

Names and Identifiers

    • 2H-9,4a-(Epoxymethano)phenanthren-6-ol,1,3,4,9,10,10a-hexahydro-1,1,7-trimethyl-, (4aR,9S,10aS)-
    • Przewalskin
    • (5ξ,7β)-13-Methyl-7,17-epoxypodocarpa-8,11,13-trien-12-ol
    • 2H-9,4a-(Epoxymethano)phenanthren-6-ol,1,3,4,9,10,10a-hexahydro-1,1,7-trimethyl-, (4aR,9S,10aS...
    • Cabraleahydroxylactone
    • (3-cyano-1h-indol-7-yl) (4-(4-fluorophenethyl) piperazin-1-yl)- methanone
    • (3-cyano-1H-indol-7-yl)[4-(4-fluorophenethyl)piperazin-1-yl]methanone
    • (3-cyano-1H-indol-7-yl)[4-(4-fluorophenethyl)piperazin-1-yl]-methanone
    • (3-cyano-1H-indol-7-yl)-[4-(4-fluorophenethyl)piperazin-1-yl]methanone
    • AC1O5FMC
    • CHEMBL1215661
    • DNC011099
    • EMD-390920
    • norsalvioxide
    • SureCN678751
    • 2H-9,4a-(Epoxymethano)phenanthren-6-ol, 1,3,4,9,10,10a-hexahydro-1,1,7-trimethyl-, (4aR,9S,10aS)-
    • 5,11,11-Trimethyl-16-oxatetracyclo[6.6.2.0^1,10^.0^2,7^]hexadeca-2,4,6- trien-4-ol
    • AKOS040762229
    • 119400-87-2
    • FS-10218
    • CS-0017099
    • 5,11,11-trimethyl-16-oxatetracyclo[6.6.2.0^{1,10.0^{2,7]hexadeca-2(7),3,5-trien-4-ol
    • 5,11,11-trimethyl-16-oxatetracyclo[6.6.2.01,10.02,7]hexadeca-2(7),3,5-trien-4-ol
    • HY-N1550
    • DA-57178
    • Inchi: 1S/C18H24O2/c1-11-7-12-13(8-14(11)19)18-6-4-5-17(2,3)16(18)9-15(12)20-10-18/h7-8,15-16,19H,4-6,9-10H2,1-3H3
    • InChI Key: RHXIVZRYHFCBDN-UHFFFAOYSA-N
    • SMILES: O1CC23C4C=C(C(C)=CC=4C1CC2C(C)(C)CCC3)O

Computed Properties

  • Exact Mass: 272.177630004g/mol
  • Monoisotopic Mass: 272.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 422.8±45.0 °C at 760 mmHg
  • Flash Point: 188.6±23.0 °C
  • PSA: 29.46000
  • LogP: 4.23970
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

Przewalskin Security Information

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Additional information on Przewalskin

Exploring Przewalskin (CAS No. 119400-87-2): A Comprehensive Guide to Its Properties and Applications

In the realm of bioactive compounds, Przewalskin (CAS No. 119400-87-2) has garnered significant attention for its unique chemical structure and potential applications. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while addressing common queries such as "what is Przewalskin used for" and "how to synthesize Przewalskin." By integrating SEO-friendly keywords like "Przewalskin benefits" and "CAS 119400-87-2 properties," we aim to provide a resource that bridges scientific rigor with accessibility.

The compound Przewalskin, identified by its CAS number 119400-87-2, belongs to a class of naturally occurring flavonoids. Its structure features a distinctive arrangement of hydroxyl and methoxy groups, which contribute to its antioxidant and anti-inflammatory properties. Researchers have explored its potential in skincare formulations, leveraging its ability to neutralize free radicals—a topic of high interest in "anti-aging natural compounds" searches. Studies suggest that Przewalskin may also support cellular health, making it a candidate for nutraceutical development.

From a synthetic perspective, Przewalskin is typically derived through controlled oxidation reactions of precursor molecules. Laboratories optimize yields by adjusting parameters like temperature and catalyst selection, a process often queried as "best methods to synthesize Przewalskin." Recent advancements in green chemistry have introduced eco-friendly extraction techniques, aligning with the growing demand for "sustainable bioactive compounds." These innovations reduce solvent waste while maintaining high purity levels—a critical factor for pharmaceutical-grade applications.

The commercial viability of Przewalskin hinges on its multifunctionality. Beyond cosmetics, it shows promise in functional foods, where consumers seek "natural health-boosting ingredients." Its compatibility with lipid-based delivery systems enhances bioavailability, addressing a key challenge in supplement formulation. Regulatory agencies generally recognize CAS 119400-87-2 as safe for topical use, though oral applications require further clinical validation—a nuance frequently overlooked in "is Przewalskin FDA-approved" searches.

Quality control remains paramount when working with Przewalskin. Analytical techniques like HPLC and NMR ensure batch-to-batch consistency, particularly for manufacturers targeting the "high-purity botanical extracts" market. Storage conditions also impact stability; airtight containers with desiccants preserve efficacy, a practical tip often searched as "how to store Przewalskin powder." As research progresses, novel derivatives of 119400-87-2 are being engineered to enhance solubility profiles—an area ripe for patent filings.

In conclusion, Przewalskin (CAS No. 119400-87-2) represents a convergence of traditional phytochemistry and modern application science. Its adaptability across industries—from dermocosmetics to nutraceuticals—positions it as a compound of enduring relevance. By addressing trending queries like "Przewalskin vs resveratrol" and "where to buy CAS 119400-87-2," this overview equips professionals and enthusiasts alike with actionable insights into this remarkable molecule.

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